Cas no 836640-15-4 (PARP1-IN-8)
PARP1-IN-8 Chemical and Physical Properties
Names and Identifiers
-
- N-(3-chlorophenyl)-3-(1-oxo-4-phenylphthalazin-2(1H)-yl)propanamide
- 2(1H)-Phthalazinepropanamide, N-(3-chlorophenyl)-1-oxo-4-phenyl-
- PARP1-IN-8
- N-(3-Chlorophenyl)-1-oxo-4-phenyl-2(1H)-phthalazinepropanamide (ACI)
- DA-55815
- STK238536
- CS-0526633
- G66922
- AB01292772-01
- N-(3-CHLOROPHENYL)-3-(1-OXO-4-PHENYL-1,2-DIHYDROPHTHALAZIN-2-YL)PROPANAMIDE
- HY-147030
- AKOS001686315
- 836640-15-4
- NCGC00293226-01
- BDBM50536938
- CHEMBL4521684
- MS-26895
- N-(3-chlorophenyl)-3-(1-oxo-4-phenylphthalazin-2-yl)propanamide
-
- Inchi: 1S/C23H18ClN3O2/c24-17-9-6-10-18(15-17)25-21(28)13-14-27-23(29)20-12-5-4-11-19(20)22(26-27)16-7-2-1-3-8-16/h1-12,15H,13-14H2,(H,25,28)
- InChI Key: BOYHFRMRSLOWLL-UHFFFAOYSA-N
- SMILES: O=C(CCN1C(=O)C2C(=CC=CC=2)C(C2C=CC=CC=2)=N1)NC1C=C(Cl)C=CC=1
Computed Properties
- Exact Mass: 403.1087545g/mol
- Monoisotopic Mass: 403.1087545g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 29
- Rotatable Bond Count: 5
- Complexity: 632
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.3
- Topological Polar Surface Area: 61.8Ų
PARP1-IN-8 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| MedChemExpress | HY-147030-1mg |
PARP1-IN-8 |
836640-15-4 | 99.29% | 1mg |
¥1200 | 2025-04-15 | |
| MedChemExpress | HY-147030-5mg |
PARP1-IN-8 |
836640-15-4 | 99.29% | 5mg |
¥2988 | 2025-04-15 | |
| MedChemExpress | HY-147030-10mg |
PARP1-IN-8 |
836640-15-4 | 99.29% | 10mg |
¥4800 | 2025-04-15 | |
| MedChemExpress | HY-147030-25mg |
PARP1-IN-8 |
836640-15-4 | 99.29% | 25mg |
¥9500 | 2024-07-20 | |
| 1PlusChem | 1P023Q9L-5mg |
N-(3-chlorophenyl)-3-(1-oxo-4-phenylphthalazin-2(1H)-yl)propanamide |
836640-15-4 | 99% | 5mg |
$369.00 | 2024-04-21 | |
| 1PlusChem | 1P023Q9L-10mg |
N-(3-chlorophenyl)-3-(1-oxo-4-phenylphthalazin-2(1H)-yl)propanamide |
836640-15-4 | 99% | 10mg |
$586.00 | 2024-04-21 | |
| 1PlusChem | 1P023Q9L-25mg |
N-(3-chlorophenyl)-3-(1-oxo-4-phenylphthalazin-2(1H)-yl)propanamide |
836640-15-4 | 99% | 25mg |
$1124.00 | 2024-04-21 | |
| Ambeed | A1227424-25mg |
N-(3-Chlorophenyl)-3-(1-oxo-4-phenylphthalazin-2(1H)-yl)propanamide |
836640-15-4 | 98% | 25mg |
$626.0 | 2025-04-16 | |
| Ambeed | A1227424-50mg |
N-(3-Chlorophenyl)-3-(1-oxo-4-phenylphthalazin-2(1H)-yl)propanamide |
836640-15-4 | 98% | 50mg |
$1064.0 | 2025-04-16 | |
| Ambeed | A1227424-100mg |
N-(3-Chlorophenyl)-3-(1-oxo-4-phenylphthalazin-2(1H)-yl)propanamide |
836640-15-4 | 98% | 100mg |
$1806.0 | 2025-04-16 |
PARP1-IN-8 Production Method
Production Method 1
2.1 Reagents: Potassium carbonate Catalysts: Potassium iodide Solvents: Acetonitrile ; 7 h, reflux
Production Method 2
Production Method 3
2.1 Reagents: Potassium carbonate Catalysts: Potassium iodide Solvents: Acetonitrile ; 7 h, reflux
PARP1-IN-8 Raw materials
- 4-phenyl-1,2-dihydrophthalazin-1-one
- 2-Benzoylbenzoic acid
- 3-Chloro-N-(3-chlorophenyl)propanamide
- 3-chloropropanoyl chloride
PARP1-IN-8 Preparation Products
PARP1-IN-8 Related Literature
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
Additional information on PARP1-IN-8
PARP1-IN-8: A Comprehensive Overview of a Novel Compounds in Chemical and Pharmaceutical Research
PARP1-IN-8, chemically designated as CAS no. 836640-15-4, represents a significant advancement in the field of chemical and pharmaceutical research. This compound has garnered considerable attention due to its unique mechanism of action and potential therapeutic applications. As a PARP1 inhibitor, PARP1-IN-8 is designed to modulate the activity of Poly (ADP-ribose) polymerase 1 (PARP1), an enzyme crucial in DNA repair and cellular stress responses. The development of such inhibitors has been a focal point in oncology research, particularly in the context of cancer treatment and prevention.
The significance of PARP1-IN-8 lies in its ability to selectively target and inhibit PARP1, thereby disrupting DNA repair pathways in cancer cells. This approach has shown promise in treating various types of cancer, especially those with specific genetic mutations like BRCA deficiency. Recent studies have highlighted the compound's efficacy in preclinical models, demonstrating its potential to enhance the effectiveness of conventional chemotherapeutic agents. The molecular structure of CAS no. 836640-15-4 is meticulously designed to ensure high selectivity and potency, minimizing off-target effects and improving overall therapeutic outcomes.
In recent years, the field of targeted therapy has seen remarkable progress, with PARP inhibitors emerging as a cornerstone in personalized medicine. PARP1-IN-8 exemplifies this trend by leveraging cutting-edge chemical synthesis techniques to optimize its pharmacokinetic properties. This includes enhancing solubility, bioavailability, and metabolic stability, which are critical factors for drug efficacy and patient compliance. The compound's development has been supported by extensive computational modeling and experimental validation, ensuring that its design aligns with the latest advancements in medicinal chemistry.
One of the most compelling aspects of PARP1-IN-8 is its potential role in combination therapies. Clinical trials have begun to explore its synergistic effects when used alongside other treatments such as radiation therapy or immunotherapy. These combinations aim to overcome drug resistance mechanisms commonly encountered in cancer treatment. The compound's ability to induce synthetic lethality in BRCA-mutated cancers has been a particular area of interest, as it highlights the precision of targeted inhibitors in disrupting cancer-specific vulnerabilities.
The chemical properties of CAS no. 836640-15-4 have been thoroughly characterized through various spectroscopic and analytical techniques. Its molecular formula and structural elucidation have provided valuable insights into its interactions with biological targets. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have confirmed the compound's purity and integrity, ensuring that it meets stringent pharmaceutical standards before entering clinical development phases.
The pharmacological profile of PARP1-IN-8 has been extensively evaluated in vitro and in vivo. Cell-based assays have demonstrated its ability to inhibit PARP1 activity by more than 90% at submicromolar concentrations, suggesting high affinity for its target enzyme. Animal models have further supported these findings, showing tumor regression and prolonged survival rates in cancer-bearing hosts. These preclinical results have laid a strong foundation for initiating human clinical trials, where the safety and efficacy of PARP1-IN-8 will be further scrutinized.
The regulatory landscape for PARP1-IN-8 is evolving alongside advancements in drug development practices. Regulatory agencies such as the FDA and EMA have shown increasing interest in PARP inhibitors due to their novel mechanisms and promising clinical data. The compound's pathway to market approval involves rigorous testing across multiple phases of clinical trials, each designed to assess different aspects of safety and effectiveness. The integration of biomarkers into these trials will provide real-time data on drug response, enabling more informed decision-making during development.
The economic impact of PARP1-IN-8 cannot be overstated, as it represents a significant investment in oncology research with potential far-reaching benefits for patients worldwide. Pharmaceutical companies are keenly investing in developing next-generation PARP inhibitors like CAS no. 836640-15-4, recognizing their market potential in addressing unmet medical needs. Collaborative efforts between academic institutions, biotech firms, and pharmaceutical giants are accelerating the pace at which such compounds move from discovery to clinical application.
Future directions for PARP1-IN-8 include exploring its use beyond oncology applications. Preliminary research suggests that it may have therapeutic benefits in neurodegenerative diseases where DNA repair dysfunctions play a role. Additionally, investigating its interactions with other enzymes or pathways could uncover new mechanisms for therapeutic intervention. The flexibility inherent in its chemical design allows for modifications that could expand its utility across multiple disease areas.
In conclusion,PARP1-IN-8 (CAS no. 836640-15-4) stands as a testament to the progress being made in targeted cancer therapies through innovative chemical design and rigorous scientific investigation. Its potential to revolutionize treatment paradigms for various cancers underscores the importance of continued research investment in this field. As more data emerges from ongoing clinical trials,PARP1-IN-8 promises to solidify its position as a key player in modern oncology medicine.
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